![molecular formula C8H5IN2O2 B6271061 7-iodoimidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 2379310-18-4](/img/no-structure.png)
7-iodoimidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .
Synthesis Analysis
Imidazo[1,2-a]pyridines can be synthesized from easily available chemicals . Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridines is a fused bicyclic 5,6 heterocycle . This moiety is also useful in material science because of its structural character .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be functionalized through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Physical And Chemical Properties Analysis
The physical and chemical properties of imidazo[1,2-a]pyridines can vary depending on their specific structure and substituents .
Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-iodoimidazo[1,2-a]pyridine-2-carboxylic acid involves the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acid followed by iodination at the 7-position of the imidazole ring.", "Starting Materials": [ "2-aminopyridine", "glyoxylic acid", "iodine", "sodium hydroxide", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-aminopyridine with glyoxylic acid in the presence of sodium hydroxide to form imidazo[1,2-a]pyridine-2-carboxylic acid.", "Step 2: Purification of imidazo[1,2-a]pyridine-2-carboxylic acid by recrystallization.", "Step 3: Iodination of imidazo[1,2-a]pyridine-2-carboxylic acid at the 7-position using iodine in the presence of hydrochloric acid and water.", "Step 4: Purification of 7-iodoimidazo[1,2-a]pyridine-2-carboxylic acid by recrystallization from ethanol." ] } | |
CAS RN |
2379310-18-4 |
Molecular Formula |
C8H5IN2O2 |
Molecular Weight |
288 |
Purity |
91 |
Origin of Product |
United States |
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